Cas no 1111534-98-5 (1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine)

• Product Name: 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine
• CAS No: 1111534-98-5
• MF: C₂₃H₃₃N₃O₄S
• MW: 447.590824842453
• CID: 5799322
• PubChem ID: 42907625
• Update Time: 2025-10-29

1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine
• EN300-26601564
• 1111534-98-5
• 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine

• Inchi： 1S/C23H33N3O4S/c27-23(25-15-13-24(14-16-25)19-22-7-4-17-30-22)21-8-11-26(12-9-21)31(28,29)18-10-20-5-2-1-3-6-20/h1-3,5-6,10,18,21-22H,4,7-9,11-17,19H2/b18-10+
• InChI Key： ABSDYAHIRAUWDS-VCHYOVAHSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N2CCN(CC3CCCO3)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 447.21917772g/mol
• Monoisotopic Mass: 447.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine

Comprehensive Guide to 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine (CAS No. 1111534-98-5)

1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine (CAS No. 1111534-98-5) is a specialized organic compound with a unique molecular structure. This compound, often referred to in research circles for its piperazine and sulfonyl functional groups, has garnered attention in medicinal chemistry and drug discovery. Its complex architecture, featuring a tetrahydrofuran (oxolane) ring and a phenylvinylsulfonyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules.

Researchers are increasingly interested in 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. These pathways are critical in treating diseases like cancer, inflammation, and neurological disorders. The compound's piperidine-4-carbonyl group enhances its binding affinity, making it a candidate for drug development projects.

One of the trending topics in pharmaceutical research is the exploration of sulfonamide-based compounds, and 1111534-98-5 fits into this category. Its 2-phenylethenesulfonyl component is structurally similar to known sulfonamide drugs, which are widely used as antibiotics, diuretics, and antivirals. This similarity has led to investigations into whether this compound could exhibit similar or improved pharmacological properties.

From a synthetic chemistry perspective, 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine offers versatility. Its oxolan-2-ylmethyl group provides a handle for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening.

The compound's CAS number 1111534-98-5 is frequently searched in chemical databases, reflecting its growing importance in research. Scientists are particularly interested in its solubility, stability, and reactivity under various conditions. Understanding these physicochemical properties is crucial for optimizing its use in drug formulations or as a building block in organic synthesis.

In the context of green chemistry, there's increasing focus on developing sustainable synthetic routes for compounds like 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine. Researchers are exploring catalytic methods and environmentally friendly solvents to produce this molecule more efficiently. This aligns with the pharmaceutical industry's push toward sustainable drug development practices.

Analytical characterization of CAS 1111534-98-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, which is especially important when it's used as a reference standard or intermediate in regulated pharmaceutical applications.

The market for specialized chemical intermediates like 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine is expanding, driven by increased R&D investment in targeted therapies. Custom synthesis providers and chemical suppliers are seeing growing demand for this compound, particularly from biotechnology companies focused on precision medicine approaches.

From a regulatory standpoint, while 1111534-98-5 is not classified as hazardous under current guidelines, proper handling procedures should always be followed when working with any chemical substance. Material Safety Data Sheets (MSDS) provide essential information about storage conditions and personal protective equipment recommendations for laboratory use.

Future research directions for 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine may include exploring its potential as a protease inhibitor or investigating its interactions with specific biological targets. The compound's unique combination of structural features makes it an interesting subject for computational chemistry studies and molecular modeling simulations.

For researchers sourcing this compound, it's important to verify suppliers' credentials and request comprehensive analytical data. Reputable chemical manufacturers typically provide certificates of analysis that include information about purity, water content, and residual solvents, ensuring the material meets the required specifications for its intended use.

In summary, 1-[(Oxolan-2-yl)methyl]-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine (CAS No. 1111534-98-5) represents an important building block in modern medicinal chemistry. Its structural complexity and functional group diversity make it valuable for pharmaceutical research, particularly in the development of targeted therapies. As the demand for specialized chemical intermediates grows, this compound is likely to see increased utilization in drug discovery programs worldwide.